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Introduction
Enoxolone, also known as 18β-glycyrrhetinic acid, is a pentacyclic triterpenoid derived from

the hydrolysis of glycyrrhizic acid, a major component of licorice root (Glycyrrhiza glabra). It is a

well-documented compound with a range of biological activities, including anti-inflammatory,

anti-ulcerative, and immunomodulatory properties.[1] Due to its therapeutic potential,

enoxolone is a subject of interest in various fields of experimental research. However, its poor

aqueous solubility presents a significant challenge for in vitro and in vivo studies.[2] These

application notes provide detailed protocols for the effective dissolution of enoxolone for

experimental use, ensuring accurate and reproducible results.

Data Presentation: Enoxolone Solubility
The solubility of enoxolone is highly dependent on the solvent and temperature. Below is a

summary of its solubility in various common laboratory solvents.
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Molar
Solubility (mM)

Reference

Dimethyl

Sulfoxide

(DMSO)

25 ~85 - 94 ~180.59 - 199.71 [3][4]

Ethanol Not Specified ~20 ~42.49 [5]

Dimethylformami

de (DMF)
Not Specified ~13 ~27.62 [5]

Ethanol:PBS (pH

7.2) (1:7)
Not Specified ~0.13 ~0.28 [5]

Methanol 25 1.95 4.14 [6]

n-Propanol 25 2.93 6.22 [6]

Isopropanol 25 2.16 4.59 [6]

Acetone 25 7.33 15.57 [6]

1,4-Dioxane 25 11.23 23.86 [6]

Tetrahydrofuran

(THF)
25 12.58 26.73 [6]

Water Not Specified
Practically

Insoluble
- [2]

Note: The molecular weight of enoxolone (C₃₀H₄₆O₄) is 470.7 g/mol . Molar solubility was

calculated based on this value. The solubility in DMSO can be affected by the uptake of water,

which reduces solubility.[7]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Enoxolone Stock Solution in an Organic Solvent
This protocol describes the preparation of a concentrated stock solution of enoxolone in an

organic solvent such as DMSO or ethanol. This stock solution can then be used for subsequent
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dilutions into aqueous media.

Materials:

Enoxolone (18β-glycyrrhetinic acid), crystalline solid

Dimethyl Sulfoxide (DMSO), anhydrous, sterile

Ethanol, absolute, sterile

Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile, single-use aliquoting tubes (e.g., 1.5 mL microcentrifuge tubes)

Inert gas (e.g., argon or nitrogen), optional but recommended

Procedure:

Weighing: In a sterile environment (e.g., a laminar flow hood), accurately weigh the desired

amount of enoxolone powder and transfer it to a sterile conical tube.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (DMSO or

ethanol) to the tube to achieve the desired stock concentration (e.g., for a 20 mg/mL stock

solution, add 1 mL of solvent to 20 mg of enoxolone).

Dissolution: Tightly cap the tube and vortex vigorously until the enoxolone is completely

dissolved. Gentle warming in a water bath (37°C) can aid dissolution, particularly for higher

concentrations.

Inert Gas Purge (Optional): To enhance the stability of the solution, briefly purge the

headspace of the tube with an inert gas before capping.[5]

Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can lead to

compound precipitation.[3]
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Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage.[3]

Protocol 2: Preparation of Working Solutions in
Aqueous Media for Cell Culture or Other Experiments
This protocol details the dilution of the concentrated enoxolone stock solution into an aqueous

buffer or cell culture medium. Direct dissolution of enoxolone in aqueous solutions is

challenging due to its low solubility.[5]

Materials:

Enoxolone stock solution (from Protocol 1)

Sterile aqueous buffer (e.g., PBS, pH 7.2) or complete cell culture medium, pre-warmed to

37°C

Sterile dilution tubes

Procedure:

Thawing: Thaw a single-use aliquot of the enoxolone stock solution at room temperature.

Serial Dilution: To prevent precipitation, it is crucial to perform a serial dilution.

First, prepare an intermediate dilution by adding a small volume of the stock solution to a

larger volume of the pre-warmed aqueous medium. For example, a 1:100 dilution can be

made by adding 10 µL of a 20 mg/mL stock solution to 990 µL of medium.

Vortex the intermediate dilution gently but thoroughly.

From this intermediate dilution, prepare the final working concentration by adding the

appropriate volume to the final volume of the aqueous medium.

Vehicle Control: It is essential to prepare a vehicle control containing the same final

concentration of the organic solvent (e.g., DMSO) as the enoxolone working solutions to

account for any solvent-induced effects on the experimental system.
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Immediate Use: Aqueous solutions of enoxolone are not recommended for storage and

should be prepared fresh for each experiment.[5]

Mandatory Visualizations
Experimental Workflow for Enoxolone Solution
Preparation
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Protocol 1: Stock Solution Preparation
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Caption: Workflow for preparing enoxolone solutions.
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Key Signaling Pathway Modulated by Enoxolone
Enoxolone is known to inhibit the enzyme 11β-hydroxysteroid dehydrogenase type 2 (11β-

HSD2), which is responsible for the conversion of active cortisol to inactive cortisone.[8] This

inhibition leads to an increase in local cortisol levels, which can then exert its effects through

the glucocorticoid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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